Cas no 1208320-93-7 (4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one)

• Product Name: 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one
• CAS No: 1208320-93-7
• MF: C₁₃H₁₁BrN₄O
• MW: 319.156641244888
• CID: 842725
• PubChem ID: 68707955
• Update Time: 2025-05-19

4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one
• 3H-Pyrazol-3-one, 4-bromo-1,2-dihydro-1,2-dimethyl-5-(6-quinoxalinyl)-
• 4-bromo-1,2-dimethyl-5-quinoxalin-6-yl-1,2-dihydro-pyrazol-3-one
• 4-bromo-1,2-dimethyl-5-quinoxalin-6-ylpyrazol-3-one
• 1208320-93-7
• 4-bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1,2-dihydro-3H-pyrazol-3-one
• SCHEMBL3598912
• DTXSID80738879
• 4-bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-2,3-dihydro-1H-pyrazol-3-one
• ZRMKJVOKGXDDLO-UHFFFAOYSA-N
• DB-340071

• Inchi： 1S/C13H11BrN4O/c1-17-12(11(14)13(19)18(17)2)8-3-4-9-10(7-8)16-6-5-15-9/h3-7H,1-2H3
• InChI Key： ZRMKJVOKGXDDLO-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)N(C)C=1C1C=CC2C(C=1)=NC=CN=2)=O

Computed Properties

• Exact Mass: 318.01173
• Monoisotopic Mass: 318.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 52.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one

Comprehensive Overview of 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one (CAS No. 1208320-93-7)

The compound 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one (CAS No. 1208320-93-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyrazolone derivative, incorporating a quinoxaline moiety, exhibits promising applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula, C₁₃H₁₁BrN₄O, highlights the presence of bromine, which enhances its reactivity and binding affinity in biological systems.

In recent years, the demand for quinoxaline-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in the 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one due to its potential role in targeting cancer-related pathways and inflammatory diseases. The compound's ability to modulate enzyme activity makes it a valuable candidate for high-throughput screening in drug development. Additionally, its pyrazolone core is known for its antioxidant properties, aligning with the growing interest in oxidative stress management and neuroprotective therapies.

The synthesis of 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one involves multi-step organic reactions, including condensation and bromination processes. Its CAS No. 1208320-93-7 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate tracking in global chemical databases. The compound's purity and stability are paramount for research applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to validate its quality.

From an industrial perspective, 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one is often explored for its potential in crop protection and pest control. The agrochemical sector values its structural motifs for designing novel pesticides with enhanced efficacy and environmental safety. This aligns with the global push toward sustainable agriculture and reduced reliance on traditional chemical agents.

In the context of AI-driven drug discovery, this compound has been flagged in computational studies for its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Machine learning models predict its compatibility with drug-likeness criteria, making it a hotspot for virtual screening campaigns. Such advancements underscore the intersection of cheminformatics and experimental pharmacology, where CAS No. 1208320-93-7 serves as a reference point for data mining.

Environmental and safety profiles of 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one are also under scrutiny, given the increasing emphasis on green chemistry principles. Researchers are investigating biodegradable derivatives and eco-friendly synthesis routes to minimize ecological impact. This reflects broader trends in corporate sustainability and regulatory compliance within the chemical industry.

In summary, 4-Bromo-1,2-dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one (CAS No. 1208320-93-7) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity position it as a key player in next-generation research, addressing pressing challenges in human health and environmental stewardship.